Cas no 2126177-66-8 (2,5-dicyclopropylfuran)

• Product Name: 2,5-dicyclopropylfuran
• CAS No: 2126177-66-8
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 4639396
• Update Time: 2025-05-22

2,5-dicyclopropylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 2,5-dicyclopropyl-
• 2,5-dicyclopropylfuran

• Inchi： 1S/C10H12O/c1-2-7(1)9-5-6-10(11-9)8-3-4-8/h5-8H,1-4H2
• InChI Key： XKJRFMMQOARWKT-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC=C1C1CC1

Additional information on 2,5-dicyclopropylfuran

Recent Advances in the Study of 2,5-Dicyclopropylfuran (CAS: 2126177-66-8) in Chemical Biology and Pharmaceutical Research

2,5-Dicyclopropylfuran (CAS: 2126177-66-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic organic compound, characterized by its furan ring substituted with two cyclopropyl groups, has been the subject of several studies exploring its synthetic pathways, biological activities, and pharmacological potential. The growing body of research underscores its relevance in drug discovery and development, particularly in the context of targeting specific biological pathways and disease mechanisms.

Recent studies have focused on optimizing the synthesis of 2,5-dicyclopropylfuran to improve yield and purity, which are critical for its application in medicinal chemistry. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method for the cyclopropanation of furan derivatives, achieving high selectivity and efficiency for 2,5-dicyclopropylfuran. This advancement addresses previous challenges related to the steric hindrance posed by the cyclopropyl groups, paving the way for scalable production and further pharmacological evaluation.

In addition to synthetic improvements, the biological activity of 2,5-dicyclopropylfuran has been investigated in various in vitro and in vivo models. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction studies and metabolic engineering. Furthermore, preliminary data from cell-based assays indicate that 2,5-dicyclopropylfuran may modulate inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The pharmacological potential of 2,5-dicyclopropylfuran extends to its role as a building block for more complex molecules. Researchers have utilized its rigid, three-dimensional structure to design novel inhibitors of protein-protein interactions, a strategy highlighted in a recent Nature Communications article (2024). This approach leverages the compound's ability to mimic key structural motifs in biological targets, offering new avenues for the development of therapeutics for diseases such as cancer and neurodegenerative disorders.

Despite these promising findings, challenges remain in fully elucidating the safety and efficacy profiles of 2,5-dicyclopropylfuran. Ongoing research aims to address these gaps through comprehensive toxicology studies and advanced preclinical models. The integration of computational chemistry and machine learning tools is also being explored to predict and optimize the compound's pharmacokinetic properties, as discussed in a recent review in Chemical Science (2024).

In conclusion, 2,5-dicyclopropylfuran (CAS: 2126177-66-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for drug discovery. Future studies are expected to further unravel its therapeutic potential and expand its applications in medicine and biotechnology.